1-(4-fluorobenzenesulfonyl)-N-(2-methoxyethyl)piperidine-4-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18F2N2O3S/c19-14-5-7-15(8-6-14)26(24,25)22-11-9-13(10-12-22)18(23)21-17-4-2-1-3-16(17)20/h1-8,13H,9-12H2,(H,21,23)
• InChI Key: HJCAVZUJQBREHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H18F2N2O3S
• Molecular Weight: 380.4 g/mol

Description

1-(4-fluorobenzenesulfonyl)-N-(2-methoxyethyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. It is commonly referred to as FMP4C and is a piperidine-based compound that belongs to the class of sulfonyl amide derivatives.

Mechanism of Action

The mechanism of action of FMP4C involves the inhibition of the activity of enzymes such as carbonic anhydrase and cholinesterase. It achieves this by binding to the active site of these enzymes, thereby preventing the substrate from binding and inhibiting the enzymatic activity.
Biochemical and Physiological Effects:
FMP4C has been shown to exhibit several biochemical and physiological effects. It has been shown to exhibit potent inhibitory effects on carbonic anhydrase, which plays a critical role in the regulation of acid-base balance in the body. It has also been shown to inhibit cholinesterase, an enzyme that plays a critical role in the regulation of acetylcholine levels in the body.

Advantages and Limitations for Lab Experiments

FMP4C has several advantages and limitations when used in lab experiments. One of its advantages is its potent inhibitory effects on carbonic anhydrase and cholinesterase, which make it a potential candidate for the development of drugs for the treatment of various diseases. However, one of its limitations is its relatively low solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of FMP4C. One potential direction is the development of more potent and selective inhibitors of carbonic anhydrase and cholinesterase. Another potential direction is the study of the potential applications of FMP4C in the treatment of other diseases such as cancer and diabetes.
Conclusion:
In conclusion, 1-(4-fluorobenzenesulfonyl)-N-(2-methoxyethyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its synthesis method involves a multi-step process, and it has been extensively studied for its potential applications in the development of drugs for the treatment of various diseases. Its mechanism of action involves the inhibition of the activity of enzymes such as carbonic anhydrase and cholinesterase, and it has several advantages and limitations when used in lab experiments. There are several future directions for the study of FMP4C, and it is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of FMP4C involves a multi-step process that includes the reaction of 4-Fluorobenzenesulfonyl chloride with N-(2-methoxyethyl)piperidine-4-carboxamide in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the resulting product is then purified using column chromatography.

Scientific Research Applications

FMP4C has been extensively studied for its potential applications in various research fields. It has been shown to exhibit potent inhibitory effects on several enzymes such as carbonic anhydrase and cholinesterase, making it a potential candidate for the development of drugs for the treatment of various diseases such as Alzheimer's and glaucoma.